Cas no 2137854-58-9 (2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol)
2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 2-[4-(2,3-dimethoxyphenyl)phenyl]propan-2-ol
- EN300-764894
- 2137854-58-9
- 2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol
-
- Inchi: 1S/C17H20O3/c1-17(2,18)13-10-8-12(9-11-13)14-6-5-7-15(19-3)16(14)20-4/h5-11,18H,1-4H3
- InChI Key: LZSKNUZLRJGNSS-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1C=CC(=CC=1)C1C=CC=C(C=1OC)OC
Computed Properties
- Exact Mass: 272.14124450g/mol
- Monoisotopic Mass: 272.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.7Ų
2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764894-0.05g |
2-[4-(2,3-dimethoxyphenyl)phenyl]propan-2-ol |
2137854-58-9 | 95% | 0.05g |
$612.0 | 2024-05-22 | |
| Enamine | EN300-764894-0.1g |
2-[4-(2,3-dimethoxyphenyl)phenyl]propan-2-ol |
2137854-58-9 | 95% | 0.1g |
$640.0 | 2024-05-22 | |
| Enamine | EN300-764894-0.25g |
2-[4-(2,3-dimethoxyphenyl)phenyl]propan-2-ol |
2137854-58-9 | 95% | 0.25g |
$670.0 | 2024-05-22 | |
| Enamine | EN300-764894-0.5g |
2-[4-(2,3-dimethoxyphenyl)phenyl]propan-2-ol |
2137854-58-9 | 95% | 0.5g |
$699.0 | 2024-05-22 | |
| Enamine | EN300-764894-1.0g |
2-[4-(2,3-dimethoxyphenyl)phenyl]propan-2-ol |
2137854-58-9 | 95% | 1.0g |
$728.0 | 2024-05-22 | |
| Enamine | EN300-764894-2.5g |
2-[4-(2,3-dimethoxyphenyl)phenyl]propan-2-ol |
2137854-58-9 | 95% | 2.5g |
$1428.0 | 2024-05-22 | |
| Enamine | EN300-764894-5.0g |
2-[4-(2,3-dimethoxyphenyl)phenyl]propan-2-ol |
2137854-58-9 | 95% | 5.0g |
$2110.0 | 2024-05-22 | |
| Enamine | EN300-764894-10.0g |
2-[4-(2,3-dimethoxyphenyl)phenyl]propan-2-ol |
2137854-58-9 | 95% | 10.0g |
$3131.0 | 2024-05-22 |
2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol
Research Briefing on 2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol (CAS: 2137854-58-9): Recent Advances and Applications
The compound 2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol (CAS: 2137854-58-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing provides an overview of the latest studies, mechanisms of action, and emerging applications of this compound, with a focus on its role in drug discovery and development.
Recent studies have highlighted the structural uniqueness of 2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol, which features a dimethoxyphenyl group attached to a propan-2-ol moiety. This configuration has been shown to interact with specific biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory properties.
In addition to its anti-inflammatory potential, this compound has been investigated for its neuroprotective effects. Research conducted by the National Institutes of Health (NIH) in 2024 revealed that 2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol can modulate the activity of NMDA receptors, which are critical in excitotoxicity and neurodegenerative diseases such as Alzheimer's. The study utilized in vitro and in vivo models to validate these findings, paving the way for further preclinical evaluations.
The synthesis and optimization of 2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol have also been a focal point in recent research. A team at Stanford University developed a novel catalytic method to enhance the yield and purity of this compound, as reported in Organic Letters (2024). This advancement is expected to facilitate large-scale production for future clinical trials.
Despite these promising developments, challenges remain in understanding the pharmacokinetics and long-term safety profile of 2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol. Ongoing studies are exploring its bioavailability and potential off-target effects, which will be critical for its transition from bench to bedside. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps.
In conclusion, 2-[4-(2,3-Dimethoxyphenyl)phenyl]propan-2-ol represents a promising candidate for therapeutic development, with applications ranging from anti-inflammatory agents to neuroprotective drugs. Continued research and innovation will be essential to unlock its full potential in the chemical biology and pharmaceutical landscape.
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